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Compound of Interest

4-Chloro-2-
Compound Name:

(trifluoromethyl)pyrimidine

Cat. No.: B049514

An In-depth Technical Guide to 4-Chloro-2-(trifluoromethyl)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

IUPAC Name: 4-chloro-2-(trifluoromethyl)pyrimidine[1][2]

Chemical Structure:

Caption: Chemical structure of 4-Chloro-2-(trifluoromethyl)pyrimidine.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-Chloro-2-
(trifluoromethyl)pyrimidine.
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Property Value Source

Molecular Formula C5H2CIF3N2 [1112][3]

Molecular Weight 182.53 g/mol [1][3]
Light brown liquid / Clear

Appearance ] [4115]
Colourless Oil

Boiling Point 115.4+40.0 °C (Predicted) [5]

Density 1.504 g/mL [5]

CAS Number 1514-96-1 [11[2][4]
OVEGSCLVOXWLIV-

InChl Key [1][2][5]

UHFFFAOYSA-N

Canonical SMILES C1=CN=C(N=C1Cl)C(F)(F)F [1][2]

Experimental Protocols
Synthesis of 4-Chloro-2-(trifluoromethyl)pyrimidine

A common synthetic route to 4-Chloro-2-(trifluoromethyl)pyrimidine involves the chlorination
of 2-(trifluoromethyl)pyrimidin-4-ol.[4]

Starting Material: 2-(Trifluoromethyl)-4-pyrimidinol Reagents: Phosphorochloridic acid
(phosphoryl chloride), N,N-dimethylformamide (catalyst) Solvents: Ethyl acetate, water,
saturated brine Purification: Column chromatography

Detailed Procedure:[4]

2-(Trifluoromethyl)-4-pyrimidinol (4.00 g, 24.38 mmol) is dissolved in phosphorochloridic acid
(20 mL, 214.57 mmol).

A drop of N,N-dimethylformamide is added as a catalyst.

The reaction mixture is heated to 120 °C and maintained at this temperature for 2 hours.

After the reaction is complete, the mixture is cooled to room temperature.
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o Excess phosphoryl chloride is removed under vacuum.
e The residue is diluted with ethyl acetate (100 mL).
e The organic layer is washed sequentially with water (100 mL) and saturated brine (100 mL).

e The organic layer is then dried with anhydrous sodium sulfate, filtered, and concentrated in

vacuum.

e The resulting residue is purified by column chromatography using a heptane solution of 50%
ethyl acetate as the eluent.

e This process yields 4-chloro-2-(trifluoromethyl)pyrimidine (2.52 g, 13.8 mmol, 56% yield)
as a light brown liquid.

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Chloro-2-(trifluoromethyl)pyrimidine.

Applications in Drug Discovery

4-Chloro-2-(trifluoromethyl)pyrimidine serves as a crucial intermediate in the synthesis of
pharmacologically active molecules. A notable application is in the preparation of potent and
orally bioavailable Takeda G-protein coupled receptor 5 (TGR5) agonists.[4][5] TGR5, also
known as G-protein coupled bile acid receptor 1 (GPBARL1), is a promising target for the
treatment of metabolic diseases.
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Caption: Role as an intermediate for TGR5 agonists.
Safety and Handling
Hazard Class: IRRITANT[5]
GHS Hazard Statements:
e H226: Flammable liquid and vapor[1]
e H302: Harmful if swallowed[1]
e H312: Harmful in contact with skin[1]
e H315: Causes skin irritation[1]

e H332: Harmful if inhaled[1]
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Storage: Store under an inert gas (nitrogen or Argon) at 2-8°C.[5]

It is imperative to handle this compound in a well-ventilated area using appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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